Cas no 331808-99-2 (2-(diethoxymethyl)pyrimidin-5-amine)

2-(Diethoxymethyl)pyrimidin-5-amine is a pyrimidine derivative featuring a diethoxymethyl substituent at the 2-position and an amine group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The diethoxymethyl group enhances stability and reactivity, facilitating further functionalization, while the amine moiety offers a handle for derivatization or conjugation. Its well-defined structure and high purity make it suitable for use in research and industrial applications, including the development of heterocyclic compounds and active pharmaceutical ingredients (APIs). The compound’s synthetic utility and reliability underscore its importance in fine chemical synthesis.
2-(diethoxymethyl)pyrimidin-5-amine structure
331808-99-2 structure
Product Name:2-(diethoxymethyl)pyrimidin-5-amine
CAS No:331808-99-2
MF:C9H15N3O2
MW:197.234301805496
CID:917679
PubChem ID:21114546
Update Time:2025-06-12

2-(diethoxymethyl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(diethoxymethyl)pyrimidin-5-amine
    • AB43667
    • AG-F-11645
    • CTK4H0109
    • SureCN5016605
    • 331808-99-2
    • SCHEMBL5016605
    • 2-diethoxymethyl-5-aminopyrimidine
    • DTXSID20610862
    • AKOS006287193
    • WJJCXYQMOAIWNE-UHFFFAOYSA-N
    • Inchi： 1S/C9H15N3O2/c1-3-13-9(14-4-2)8-11-5-7(10)6-12-8/h5-6,9H,3-4,10H2,1-2H3
    • InChI Key： WJJCXYQMOAIWNE-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1N=CC(=CN=1)N)OCC

Computed Properties

  • Exact Mass: 197.11600
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 70.3Ų

Experimental Properties

  • PSA: 70.26000
  • LogP: 1.71160

2-(diethoxymethyl)pyrimidin-5-amine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(diethoxymethyl)pyrimidin-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM517340-1g
2-(Diethoxymethyl)pyrimidin-5-amine
 331808-99-2 97%
1g
 $981 2023-02-02

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